Cas no 50656-77-4 (rac-Niranthin)

rac-Niranthin structure

Product Name:rac-Niranthin

CAS No:50656-77-4

MF:C₂₄H₃₂O₇

MW:432.506688117981

CID:370559

PubChem ID:13989915

Update Time:2025-04-19

rac-Niranthin Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzodioxole,6-[(2R,3R)-4-(3,4-dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-,rel-
- Niranthin
- 1,3-Benzodioxole,6-[(2R,3R)-4-(3,4-dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-,re...
- rac-Niranthin
- 1,3-Benzodioxole,6-[4-(3,4-dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-, (R*,R*)-
- [ "" ]
- 6-[(2R,3R)-3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-2-(methoxymethyl)butyl]-4-methoxy-1,3-benzodioxole
- CID 13989915
- PD018093
- XN164986
- AKOS032948630
- 50656-77-4
- A1-06839
- Q-100568
- 25M3G3LTF8
- AKOS040762121
- 1,3-Benzodioxole, 6-[(2R,3R)-4-(3,4-dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-, rel-
- CS-0032258
- rel-6-[(2R,3R)-4-(3,4-Dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-1,3-benzodioxole
- HY-N6054
- FS-9933
- 6-[(2S,3S)-3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-2-(methoxymethyl)butyl]-4-methoxy-1,3-benzodioxole
- 1,3-Benzodioxole, 6-[4-(3,4-dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-, (R*,R*)-
- DTXSID601318707
- 6-[3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-2-(methoxymethyl)butyl]-4-methoxy-1,3-benzodioxole
- PD045980
- FT-0686665
- DA-56189
- 6-[(2R,3R)-3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-2-(methoxymethyl)butyl]-4-methoxy-2H-1,3-benzodioxole
- Inchi： 1S/C24H32O7/c1-25-13-18(8-16-6-7-20(27-3)21(10-16)28-4)19(14-26-2)9-17-11-22(29-5)24-23(12-17)30-15-31-24/h6-7,10-12,18-19H,8-9,13-15H2,1-5H3/t18-,19-/m0/s1
- InChI Key： RCFGIEPQSDGMJJ-OALUTQOASA-N
- SMILES： O(C)C[C@H](CC1=CC(=C2C(=C1)OCO2)OC)[C@H](COC)CC1C=CC(=C(C=1)OC)OC

Computed Properties

Exact Mass: 432.21500
Monoisotopic Mass: 579.924723
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 12
Complexity: 468
Covalently-Bonded Unit Count: 7
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 237
XLogP3: 4.1

Experimental Properties

Color/Form: Solid
Density: 1.1±0.1 g/cm3
Melting Point: 115ºC
Boiling Point: 559.5±50.0 °C at 760 mmHg
Flash Point: 221.8±30.0 °C
PSA: 64.61000
LogP: 3.75150
Vapor Pressure: 0.0±1.5 mmHg at 25°C

rac-Niranthin Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

rac-Niranthin Pricemore >>

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TRC	N481000-2.5mg	rac-Niranthin	50656-77-4		2.5mg	$207.00	2023-05-17
TRC	N481000-25mg	rac-Niranthin	50656-77-4		25mg	$1642.00	2023-05-17
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4660-1 mg	Niranthin	50656-77-4	99.80%	1mg	￥1239.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4660-5 mg	Niranthin	50656-77-4	99.80%	5mg	￥2528.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4660-10 mg	Niranthin	50656-77-4	99.80%	10mg	￥3792.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4660-25 mg	Niranthin	50656-77-4	99.80%	25mg	￥6826.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4660-50 mg	Niranthin	50656-77-4	99.80%	50mg	￥9987.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4660-100 mg	Niranthin	50656-77-4	99.80%	100MG	￥15359.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4660-200 mg	Niranthin	50656-77-4	99.80%	200mg	￥22987.00	2022-04-26